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Compound of Interest

Compound Name:
2(5H)-Furanone, 3,4-dichloro-5-(4-

methoxyphenoxy)-

CAS No.: 647831-99-0

Cat. No.: B12600561

Get Quote

Precision Synthesis of 5-(4-Methoxyphenoxy)-3,4-
dichloro-2(5H)-furanone[1]
Executive Summary
Mucochloric acid (MCA) serves as a densely functionalized C4 synthon in the synthesis of

fungicides (e.g., strobilurin analogues), bioactive lactones, and pharmaceutical intermediates.

While MCA contains a hydroxyl group at the C5 position, its reactivity with phenols—such as 4-

methoxyphenol (PMP)—differs significantly from aliphatic alcohols.[1]

This guide details the etherification of MCA with 4-methoxyphenol.[1] Unlike simple Fisher

glycosidation used for alcohols, the lower nucleophilicity of phenols necessitates an Activation-

Substitution Strategy to ensure high yields and regioselectivity at the C5 position (acetalization)

rather than competitive Michael addition/elimination at the C4 position.
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MCA exists in a ring-chain tautomeric equilibrium between the acyclic aldehyde form and the

cyclic lactol (5-hydroxy-2(5H)-furanone).[1] In solution, the cyclic form predominates.

C5 Position (Lactol): Acts as a pseudo-aldehyde.[1] Under acidic conditions or upon

activation (conversion to chloride/carbonate), it generates a highly electrophilic

oxocarbenium ion.

C3/C4 Positions (Vinyl Halides): Susceptible to nucleophilic aromatic substitution (

-like) or addition-elimination.[1] Soft nucleophiles (thiols) prefer C4; Hard nucleophiles
(alkoxides/phenoxides) can attack C4 but are kinetically directed to C5 under controlled
activation.[1]

2.2 The Nucleophile: 4-Methoxyphenol (MEHQ)
4-Methoxyphenol is an electron-rich phenol (

).[1] While more nucleophilic than unsubstituted phenol, it remains a weak nucleophile
compared to aliphatic alcohols. Direct acid-catalyzed dehydration with MCA is often sluggish
and prone to polymerization or tar formation.[1]

2.3 Reaction Pathway: The Activation Strategy
To achieve the target ether 3,4-dichloro-5-(4-methoxyphenoxy)-2(5H)-furanone, the C5-

hydroxyl of MCA must be converted into a better leaving group.[1] The most robust protocol

involves an in situ conversion to 3,4,5-trichlorofuran-2(5H)-one followed by nucleophilic

displacement.[1]
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Figure 1: Mechanistic pathway for the activation-substitution synthesis of MCA phenolic ethers.

Experimental Protocol
This protocol utilizes the Thionyl Chloride Activation Method, which offers the highest

reproducibility for aryloxy derivatives.

3.1 Materials & Stoichiometry
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Reagent Equiv.[1] Role Critical Attribute

Mucochloric Acid 1.0 Substrate
Dry, recrystallized (mp

125-127°C)

Thionyl Chloride (

)
1.2 - 1.5 Activator

Freshly distilled/high

purity

4-Methoxyphenol 1.0 - 1.1 Nucleophile
Solid, free of oxidation

products

Triethylamine (

)
1.1 Base

Acid scavenger (must

be dry)

Dichloromethane

(DCM)
Solvent Medium

Anhydrous (<0.05%

water)

3.2 Step-by-Step Methodology
Phase 1: Activation (Synthesis of 3,4,5-Trichlorofuran-2(5H)-one)

Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser

(vented to a caustic scrubber for

/

), and a dropping funnel.

Dissolution: Charge Mucochloric Acid (10.0 g, 59 mmol) and anhydrous DCM (50 mL). Stir to

suspend.

Chlorination: Add Thionyl Chloride (10.5 g, 88 mmol) dropwise at room temperature.

Reaction: Add a catalytic amount of DMF (2-3 drops). Heat the mixture to gentle reflux

(40°C) for 2–3 hours. The solution should become clear and evolve gas.

Concentration: Once gas evolution ceases, cool to RT. Evaporate the solvent and excess
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under reduced pressure (rotary evaporator) to yield the crude 3,4,5-trichlorofuran-2(5H)-one
as a yellowish oil or low-melting solid.[1] Note: This intermediate is moisture sensitive.[1]
Proceed immediately.

Phase 2: Etherification (Nucleophilic Substitution)[1]

Preparation: Redissolve the crude trichloro-intermediate in anhydrous DCM (60 mL) under

nitrogen atmosphere. Cool to 0°C in an ice bath.

Nucleophile Solution: In a separate vessel, dissolve 4-Methoxyphenol (7.3 g, 59 mmol) and

Triethylamine (6.0 g, 59 mmol) in DCM (40 mL).

Addition: Slowly add the phenol/base solution to the activated MCA solution at 0°C over 30

minutes. The reaction is exothermic; maintain internal temp <5°C to prevent C4-substitution

side reactions.[1]

Completion: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

by TLC (Silica, Hexane:EtOAc 3:1).[1][2] The starting phenol spot should disappear.[2]

Workup:

Wash the organic phase with water (2 x 50 mL).[1]

Wash with cold 5%

(to remove unreacted MCA/Phenol).[1]

Wash with Brine.[1]

Dry over

, filter, and concentrate.[2]

Purification: The crude product usually crystallizes upon trituration with cold ethanol or

hexane.[1] Recrystallize from Ethanol/Hexane if necessary.[1]

Process Optimization & Troubleshooting
4.1 Regioselectivity Control
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The competition between C5-etherification and C4-substitution is governed by "Hard/Soft"

principles.[1]

C5 Attack (Desired): Favored by "hard" nucleophiles (alkoxides/phenoxides) and low

temperatures (0°C).[1]

C4 Attack (Undesired): Favored by "soft" nucleophiles (thiols, phosphines) or elevated

temperatures during the substitution phase.

Control: Strict temperature control during the addition of the phenol is the Critical Process

Parameter (CPP).

4.2 Analytical Specification (Expected Data)
Appearance: White to off-white crystalline solid.[1]

Melting Point: Typically 85–95°C (derivative dependent).[1]

1H NMR (

):

6.1–6.3 ppm (s, 1H, H-5 acetal proton).[1] Diagnostic peak.

6.8–7.2 ppm (m, 4H, Aromatic protons).

3.8 ppm (s, 3H,

).[1]

IR:

1780-1790

(Lactone C=O).[1]
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Figure 2: Operational workflow for the synthesis of 5-aryloxy-mucochloric acid derivatives.

Safety & Handling
Mucochloric Acid: A potent skin sensitizer and mutagen (Ames positive).[1] It can cause

severe contact dermatitis.[1] Double-gloving (Nitrile) and use of a fume hood are mandatory.
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[1]

Thionyl Chloride: Reacts violently with water releasing

and

.[1]

Waste Disposal: Aqueous washes will contain sulfites and phenolic residues; quench with

bleach (hypochlorite) before disposal if required by local regulations, or dispose of as

halogenated organic waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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